![molecular formula C8H12ClN B6174007 tetracyclo[3.3.0.0^{2,8}.0^{4,6}]octan-3-amine hydrochloride CAS No. 2649014-26-4](/img/no-structure.png)
tetracyclo[3.3.0.0^{2,8}.0^{4,6}]octan-3-amine hydrochloride
Overview
Description
Tetracyclo[3.3.0.0^{2,8}.0^{4,6}]octan-3-amine hydrochloride, or TC-3-HCl, is a cyclic amine that has been used in a variety of scientific research applications. It is a highly potent compound that can be used to study biochemical and physiological processes, as well as to synthesize other compounds.
Scientific Research Applications
TC-3-HCl has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological processes of various organisms, including bacteria, yeasts, and plants. It has also been used to synthesize other compounds, such as polyamines and polyamino acids. Additionally, it has been used to study the structure and function of enzymes and other proteins.
Mechanism of Action
The exact mechanism of action of TC-3-HCl is not completely understood, but it is believed to act as a stabilizing agent for proteins. It has been suggested that it binds to the active site of enzymes and other proteins, thus preventing their degradation. Additionally, it has been suggested that it may act as a proton donor or acceptor, which could explain its ability to modulate the activity of enzymes.
Biochemical and Physiological Effects
TC-3-HCl has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, yeasts, and plants, as well as to modulate the activity of enzymes and other proteins. Additionally, it has been shown to have an effect on the metabolism of carbohydrates, lipids, and proteins, as well as to modulate the activity of transporters and receptors.
Advantages and Limitations for Lab Experiments
The use of TC-3-HCl in lab experiments has several advantages. It is a highly potent compound, which makes it ideal for studying biochemical and physiological processes. Additionally, it is relatively inexpensive and easy to obtain, making it a cost-effective option for research. However, there are some limitations to its use. It is not water soluble, which means that it must be dissolved in an organic solvent before use. Additionally, it has a relatively short shelf life, so it must be used quickly after being synthesized.
Future Directions
There are a number of potential future directions for research involving TC-3-HCl. It could be used to study the structure and function of enzymes and other proteins, as well as to develop new compounds with similar properties. Additionally, it could be used to study the biochemical and physiological effects of various diseases, such as cancer and diabetes. Finally, it could be used to develop new drug delivery systems, as well as to develop new drugs to treat a variety of conditions.
Synthesis Methods
TC-3-HCl can be synthesized through a variety of methods. One of the more common methods is the reaction of 3-amino-1-chloro-3-methylcyclohexane with potassium cyanide in the presence of a base, such as sodium hydroxide. This reaction yields a cyclic amine, which is then converted to the hydrochloride salt of TC-3-HCl. Other methods include the reaction of 3-chloro-1-methylcyclohexane with potassium cyanide, or the reaction of 3-amino-1-methylcyclohexane with sodium cyanide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tetracyclo[3.3.0.0^{2,8}.0^{4,6}]octan-3-amine hydrochloride involves the cyclization of a precursor compound containing a cyclopropane ring and an amine group. The cyclopropane ring is opened and rearranged to form the tetracyclic structure, followed by quaternization with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Cyclopropane carboxylic acid", "Ethylamine", "Sodium hydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Deprotonation of cyclopropane carboxylic acid with sodium hydride to form the corresponding carboxylate salt.", "Step 2: Alkylation of the carboxylate salt with ethylamine to form the corresponding amide.", "Step 3: Cyclization of the amide by heating to form the tetracyclic structure.", "Step 4: Quaternization of the amine group with hydrochloric acid to form the hydrochloride salt of tetracyclo[3.3.0.0^{2,8}.0^{4,6}]octan-3-amine." ] } | |
CAS RN |
2649014-26-4 |
Product Name |
tetracyclo[3.3.0.0^{2,8}.0^{4,6}]octan-3-amine hydrochloride |
Molecular Formula |
C8H12ClN |
Molecular Weight |
157.6 |
Purity |
95 |
Origin of Product |
United States |
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